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Compound of Interest

Compound Name: Benzopinacolone

Cat. No.: B033493

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the acid-catalyzed rearrangement of
benzopinacol to benzopinacolone. This classic reaction, a prime example of a pinacol
rearrangement, is a valuable method for the synthesis of ketones with a quaternary alpha-
carbon.

Mechanism of Action

The benzopinacolone rearrangement is an acid-catalyzed reaction that proceeds through a
1,2-diol to carbonyl compound transformation.[1][2][3] The accepted mechanism involves the
protonation of a hydroxyl group in benzopinacol, followed by the elimination of a water
molecule to form a tertiary carbocation.[4][5][6] Subsequently, a phenyl group migrates from the
adjacent carbon to the carbocation center.[3][4][5] This 1,2-phenyl shift is driven by the
formation of a more stable oxonium ion.[3] Deprotonation of the oxonium ion then yields the
final product, benzopinacolone (2,2,2-triphenylacetophenone).[4][6]

Quantitative Data Summary

The following table summarizes quantitative data from various reported procedures for the
benzopinacolone rearrangement, offering a comparative overview of reaction conditions and
outcomes.
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Parameter

Procedure 1

Procedure 2

Procedure 3

Starting Material

Benzopinacol (1.5 g)

Benzopinacol (1 g)

Benzopinacol (100 g)

Catalyst

lodine (a very little

amount)

0.015 M lodine in
glacial acetic acid (5
mL)

lodine (1 g)

Solvent

Glacial Acetic Acid (25
mL)

Glacial Acetic Acid

Glacial Acetic Acid
(500 cc)

Reaction Time

10 minutes (reflux)

5 minutes (reflux)

5 minutes (reflux)

Reaction Temperature

Boiling point of glacial

Boiling point of glacial

Boiling point of glacial

acetic acid acetic acid acetic acid
95-96% (first run), 98-
Product Yield Not specified 57.8%[7] 99% (subsequent
runs)[8]
. . . 178-179°C, 179-
Melting Point (°C) Not specified 182°C (B-form)[9][10]

180°C (purified)[8]

Experimental Protocol: Synthesis of 3-
Benzopinacolone

This protocol details the acid-catalyzed rearrangement of benzopinacol to 3-benzopinacolone

using iodine in glacial acetic acid.

Materials:

Benzopinacol

Glacial Acetic Acid

lodine

Reflux condenser

Round-bottom flask (25 mL or appropriate size)
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Heating mantle or water bath
Bichner funnel and filter flask
Filter paper

Beakers

Glass stirring rod

Procedure:

Reaction Setup: In a 25-mL round-bottom flask, combine 1.0 g of benzopinacol with 5 mL of
a 0.015 M solution of iodine in glacial acetic acid.[9][10] Alternatively, for a larger scale, use
100 g of benzopinacol and a solution of 1 g of iodine in 500 cc of glacial acetic acid in a 1-L
round-bottom flask.[8]

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a
heating mantle.[8][9][10] Continue to reflux for 5-10 minutes.[4][8][9] During this time, the
solid benzopinacol should dissolve completely, resulting in a clear red solution.[8] Crystals of
the product may begin to form during the heating period.[9][10]

Crystallization: After the reflux period, remove the heat source and allow the solution to cool
slowly to room temperature.[9][10] As the solution cools, benzopinacolone will crystallize.[8]

[9]

Isolation of Product: Collect the crystalline product by vacuum filtration using a Blchner
funnel.[8][9][10]

Washing: Wash the collected crystals with two to three small portions of cold glacial acetic
acid to remove any residual iodine and other impurities.[8][9][10]

Drying: Allow the crystals to air-dry completely on a watch glass or in a desiccator.[9][10]

Characterization: Weigh the dried product to determine the yield. The expected product is (3-
benzopinacolone, which has a reported melting point of 178-182°C.[8][9][10]
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Visualizations
Reaction Mechanism Workflow

The following diagram illustrates the step-by-step mechanism of the acid-catalyzed
benzopinacolone rearrangement.

Step 1: Protonation Step 2: Formation of Carbocation Step 3: 1,2-Phenyl Shift Step 4: Deprotonation

Protonated Diol H20 P| Tertiary Carbocation Pheny! Migration Res%:gsﬁritﬁ)t::hzed s

Click to download full resolution via product page

Caption: Acid-catalyzed rearrangement of benzopinacol to benzopinacolone.

Experimental Workflow

This diagram outlines the key steps in the experimental procedure for the synthesis of
benzopinacolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Step-by-Step
Benzopinacolone Rearrangement]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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